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Introduction

Iron-58 (*8Fe) is a stable, naturally occurring isotope of iron. While it is the least abundant of
the four stable iron isotopes, its unique nuclear properties make it a valuable tool in a variety of
scientific and industrial applications. This technical guide provides an in-depth overview of the
nuclear characteristics of Iron-58, methods for their determination, and its key applications.

Core Nuclear Properties of Iron-58

The fundamental nuclear properties of Iron-58 are summarized in the tables below. This data is
essential for applications ranging from nuclear physics research to medical tracer studies.

Table 1: General Nuclear Properties of Iron-58
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Property Value
Symbol >8Fe
Atomic Number (2) 26
Neutron Number (N) 32
Mass Number (A) 58

Isotopic Mass

57.933274(3) u[1]

Nuclear Mass

57.9190113 u[1]

Mass Excess

-62.15487 MeV/[1]

Binding Energy per Nucleon

8.7922457 MeV/[1]

Nuclear Spin and Parity (J*1) 0+[1]
Half-life Stable
Natural Abundance 0.282%

Property

Value

Thermal Neutron Capture Cross Section

1.30 £ 0.03 barns

Experimental Determination of Nuclear Properties

The precise measurement of the nuclear properties of Iron-58 is achieved through a variety of

sophisticated experimental techniques. While detailed, step-by-step protocols are typically

found within specific research publications, this section outlines the general methodologies

employed.

Isotopic Abundance Determination

The natural abundance of Iron-58 is most commonly determined using comparator neutron

activation analysis (NAA) and isotope-ratio mass spectrometry (IRMS).
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Comparator Neutron Activation Analysis (NAA)

This technique is a highly reliable method for determining the isotopic abundance of elements.
The fundamental principle involves the irradiation of a sample with neutrons, which causes the
stable isotopes within the sample to become radioactive. The subsequent decay of these
radioisotopes emits gamma rays with characteristic energies, allowing for their identification
and quantification.

In the comparator method for determining the isotopic abundance of >2Fe, a sample of natural
iron is irradiated simultaneously with a standard of known >8Fe enrichment. By comparing the
gamma-ray signals from the resulting >°Fe in both the sample and the standard, the abundance
of >8Fe in the natural sample can be accurately calculated.
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Figure 1: Generalized workflow for determining >8Fe isotopic abundance via comparator NAA.
Isotope-Ratio Mass Spectrometry (IRMS)

IRMS is another powerful technique for measuring the relative abundance of isotopes in a
sample. The process involves ionizing the sample and then separating the ions based on their
mass-to-charge ratio as they pass through a magnetic field. A detector then measures the
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intensity of each ion beam, which is proportional to the abundance of that isotope. This method
provides high-precision measurements of isotopic ratios.

Neutron Capture Cross-Section Measurement

The thermal neutron capture cross-section of Iron-58 is a measure of the probability that a >8Fe
nucleus will capture a thermal neutron. This property is crucial for applications in nuclear
reactor physics and for the production of the radioisotope Iron-59. The measurement of this
cross-section typically involves irradiating a known quantity of >8Fe with a well-characterized
neutron beam and then measuring the resulting radioactivity of the >°Fe produced.

Key Nuclear Reactions and Applications
Production of Iron-59

One of the most significant applications of Iron-58 is its use as the starting material for the
production of the radioisotope Iron-59 (°°Fe). This is achieved through neutron capture, where
a >8Fe nucleus absorbs a neutron and becomes >°Fe. >°Fe has a half-life of 44.5 days and is
used as a radiotracer in metabolic studies, particularly for investigating iron absorption and red
blood cell formation.
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Figure 2: Neutron capture reaction of Iron-58 to produce Iron-59.

Other Applications

Beyond the production of >°Fe, Iron-58 is utilized in several other research and industrial fields:

e Synthesis of Superheavy Elements: 58Fe can be used as a projectile in particle accelerators
for the synthesis of new superheavy elements.

o Tracer Studies: As a stable isotope, 58Fe is an excellent non-radioactive tracer for studying
iron metabolism, absorption, and excretion in humans. It is also used to trace the migration
of iron in soil and plants.

Conclusion
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Iron-58, despite its low natural abundance, possesses distinct nuclear properties that make it
an indispensable tool in nuclear science, medicine, and environmental research. Its stability,
combined with its ability to be transmuted into the medically significant radioisotope Iron-59,
ensures its continued importance in a wide range of technical applications. A thorough
understanding of its nuclear characteristics, as outlined in this guide, is fundamental for its
effective utilization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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